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Compound of Interest

Compound Name: 4-Methoxy-7-nitro-indoline
CAS No.: 872975-24-1
Cat. No.: B3161784
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Executive Safety Summary

4-Methoxy-7-nitro-indoline (CAS: 872975-24-1) is a pharmacophore scaffold often used in
kinase inhibitor development. As a research chemical with limited specific toxicological data, it
must be handled under the Precautionary Principle.

Based on Structure-Activity Relationship (SAR) analysis of nitro-indoline analogs (e.g., 5-
nitroindoline), this compound should be treated as a suspected mutagen and a high-potency
skin sensitizer. The nitro group introduces potential energetic instability under high heat, and
the indoline core presents oxidation risks.

Immediate Hazard Classifications (Inferred):
o Acute Toxicity (Oral/Dermal): Category 3 (Toxic if swallowed or in contact with skin).
» Skin/Eye Irritation: Category 2A (Causes serious eye irritation).

o Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).
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Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >10 mg of substance.
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s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Operational Protocols
A. Engineering Controls & Weighing

The Risk: Static electricity is the primary enemy when handling dry organic powders. 4-
Methoxy-7-nitro-indoline is likely a dielectric solid, meaning it accumulates charge, causing
powder to "jump" or disperse unexpectedly.

e Environment: All open-vessel handling must occur within a certified Chemical Fume Hood
(Face velocity: 80—100 fpm).

 Static Mitigation: Use an ionizing bar or anti-static gun (e.g., Zerostat) on the weighing boat
and spatula before contact.

o Balance Hygiene: Place the analytical balance inside the hood or a dedicated powder
enclosure. Do not weigh on an open bench.

B. Solubilization & Reaction Setup

The Risk: Nitro-indolines can be energetic. While 4-methoxy-7-nitro-indoline is not a primary
explosive, it may decompose exothermically if heated with strong acids or oxidizers.
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» Solvent Selection: Dissolve in DMSO or DMF for stock solutions. Avoid ethers (THF/Diethyl
ether) if possible, as they can form peroxides that may react with the amine/nitro
functionalities.

o Temperature Control: Always add the solid to the solvent, not vice-versa, to control the heat
of solution.

o Incompatibility: Strictly segregate from strong oxidizing agents (e.g., nitric acid,
permanganates) and reducing agents (e.g., LiAIH4) unless under controlled reaction
conditions.

Visualized Workflows
Diagram 1: Risk Assessment & PPE Logic

This decision tree guides the researcher through the correct PPE selection based on the
specific task being performed.
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Caption: Task-based PPE selection logic. Note that solid handling prioritizes respiratory
protection, while liquid handling prioritizes dermal barriers.

Diagram 2: Emergency Spill Response

Immediate actions to take in the event of a containment breach.
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Caption: Protocol for mitigating spills. Wetting dry powder prevents aerosolization, a critical
step for toxic solids.

Disposal & Waste Management

Nitro-aromatics present unique environmental hazards. Do not dispose of down the drain.

¢ Segregation: Collect in a dedicated "Organic Solid - Toxic" or "Organic Liquid -
Halogenated/Non-Halogenated" stream.

¢ Labeling: Clearly mark containers with "Potential Mutagen" and "Nitro-Compound.”

¢ Quenching (If Reactive): If the material was used in a reaction with active metals, ensure full
guenching (e.g., with methanol) before placing in the waste drum to prevent pressure
buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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